Cas no 1795284-10-4 (4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride)

• Product Name: 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride
• CAS No: 1795284-10-4
• MF: C₁₁H₁₃ClFNO₃
• MW: 261.677225828171
• CID: 5695524
• PubChem ID: 86812413
• Update Time: 2025-05-21

4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(morpholin-4-yl)benzoic Acid Hydrochloride
• 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride

• Inchi： 1S/C11H12FNO3.ClH/c12-9-2-1-8(11(14)15)7-10(9)13-3-5-16-6-4-13;/h1-2,7H,3-6H2,(H,14,15);1H
• InChI Key： KYXZHHSYEKVLBB-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C(=O)O)C=C1N1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride

Comprehensive Overview of 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride (CAS No. 1795284-10-4)

4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride (CAS No. 1795284-10-4) is a fluorinated aromatic compound with a morpholine moiety, widely recognized for its applications in pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, which are pivotal in drug discovery due to their versatile chemical properties. The presence of both fluoro and morpholine groups enhances its bioactivity, making it a valuable intermediate in the synthesis of targeted therapeutics.

In recent years, the demand for fluorinated compounds like 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride has surged, driven by their role in developing kinase inhibitors and other small-molecule drugs. Researchers frequently search for "fluorinated morpholine derivatives" or "CAS 1795284-10-4 applications" to explore its potential in oncology and neurology. Its unique structure allows for precise modulation of biological targets, aligning with the growing trend of precision medicine.

The compound's hydrochloride salt form improves solubility, a critical factor in formulation development. This attribute is particularly relevant to queries such as "how to improve drug solubility" or "benzoic acid derivatives in drug delivery," which dominate pharmaceutical forums. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride is often discussed alongside "green chemistry alternatives" due to its efficient synthesis routes. Environmental concerns have led to searches for "sustainable fluorination methods," where this compound serves as a case study for minimizing waste. Its morpholine ring also sparks interest in "heterocyclic compound optimization," a frequent subject in computational chemistry studies.

Analytical techniques like HPLC and NMR are essential for characterizing CAS 1795284-10-4, as evidenced by searches for "purity analysis of fluorinated aromatics." The compound's spectral data is often shared in open-access databases, supporting the open science movement. Furthermore, its compatibility with high-throughput screening (HTS) aligns with industry demands for "accelerated drug discovery workflows."

In conclusion, 4-Fluoro-3-(morpholin-4-yl)benzoic acid hydrochloride exemplifies the intersection of medicinal chemistry and materials science. Its relevance to trending topics like "AI in molecular design" and "fragment-based drug discovery" ensures its continued prominence in scientific literature. As research evolves, this compound will likely remain a cornerstone for innovations in targeted therapy development.